Cas no 507246-12-0 (Benzenethiol, 2,5-diamino- (9CI))

• Product Name: Benzenethiol, 2,5-diamino- (9CI)
• CAS No: 507246-12-0
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 934174
• PubChem ID: 19385895
• Update Time: 2025-04-19

Benzenethiol, 2,5-diamino- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,5-diamino- (9CI)
• 2,5-diaminobenzenethiol
• 2,5-diaminothiophenol
• 2.5-diamino-phenyl mercaptan
• BENZENETHIOL,2,5-DIAMINO
• BENZENETHIOL, 2,5-DIAMINO-
• 2,5-Diaminobenzene-1-thiol
• AKOS006342400
• SCHEMBL1553731
• DB-274234
• 507246-12-0
• DTXSID80598576

• Inchi： 1S/C6H8N2S/c7-4-1-2-5(8)6(9)3-4/h1-3,9H,7-8H2
• InChI Key： ANOCYDFVIZFQDK-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1N)N

Computed Properties

• Exact Mass: 140.04100
• Monoisotopic Mass: 140.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 90.84000
• LogP: 2.30210